Cas no 18822-91-8 (1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, chloride (1:1))

• Product Name: 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, chloride (1:1)
• CAS No: 18822-91-8
• MF: C₂₅H₅₀ClNO₄
• MW: 464.121807575226
• CID: 138882
• PubChem ID: 5702250
• Update Time: 2025-04-19

1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, chloride (1:1)
• DL-STEAROYL CARNITINE CHLORIDE
• STEAROYL-DL-CARNITINE CHLORIDE
• LP01116
• NCGC00261801-01
• EU-0101116
• 3-Carboxy-N,N,N-trimethyl-2-(stearoyloxy)-1-propanaminium chloride
• STEAROYLCARNITINE CHLORIDE
• SCHEMBL1321243
• 18822-91-8
• HMS3263O14
• SR-01000076124
• NCGC00094386-01
• DL-Stearoylcarnitine chloride
• HMS503K15
• CHEMBL1476762
• (3-carboxy-2-octadecanoyloxypropyl)-trimethylazanium;chloride
• SR-01000076124-2
• S-7947
• S 2381
• DTXSID801017672
• Tox21_501116
• 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-,chloride(1:1)
• AKOS015914578

• Inchi： 1S/C25H49NO4.ClH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25(29)30-23(21-24(27)28)22-26(2,3)4;/h23H,5-22H2,1-4H3;1H
• InChI Key： YSVYWVPJJXVIFM-UHFFFAOYSA-N
• SMILES： [Cl-].O(C(CCCCCCCCCCCCCCCCC)=O)C(CC(=O)O)C[N+](C)(C)C

Computed Properties

• Exact Mass: 463.34300
• Monoisotopic Mass: 463.3428368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 22
• Complexity: 431
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 3.34460

1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, chloride (1:1) Security Information

• Storage Condition：−20°C